Cas no 146998-27-8 (Fmoc-Lys(Dabcyl)-OH)
Fmoc-Lys(Dabcyl)-OH is a protected amino acid derivative widely used in peptide synthesis, particularly in fluorescence quenching applications. The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the α-amino terminus and a Dabcyl (4-((4-(dimethylamino)phenyl)azo)benzoic acid) moiety attached to the ε-amino group of lysine. This configuration enables its utility as a dark quencher in FRET (Förster resonance energy transfer) studies and peptide-based assays. The Dabcyl group efficiently absorbs fluorescence, making it valuable for designing probes and molecular beacons. Its compatibility with standard solid-phase peptide synthesis (SPPS) protocols ensures straightforward incorporation into peptide sequences. The product is particularly advantageous for applications requiring precise fluorescence modulation, such as protease activity assays and real-time monitoring of enzymatic processes.
Fmoc-Lys(Dabcyl)-OH structure
Product Name:Fmoc-Lys(Dabcyl)-OH
CAS No:146998-27-8
MF:C36H37N5O5
MW:619.709488630295
MDL:MFCD00467694
CID:100922
PubChem ID:57651555
Update Time:2025-06-09
Fmoc-Lys(Dabcyl)-OH Chemical and Physical Properties
Names and Identifiers
-
- L-Lysine,N6-[4-[2-[4-(dimethylamino)phenyl]diazenyl]benzoyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- Fmoc-Lys(Dabcyl)-OH
- (2S)-6-[[4-[[4-(dimethylamino)phenyl]diazenyl]benzoyl]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
- Fmoc-L-Lys(Dabcyl)-OH
- L-Lysine,N6-[4-[2-[4-(dimethylamino)phenyl]diazenyl]benzoyl]-N2-[(9H-fluoren-9-ylmethoxy)carbo...
- N(ALPHA)-FMOC-N(EPSILON)-DABCYL-L-LYSINE
- NA-FMOC-NE-DIMETHYLAMINOPHENYLDIAZOBENZOYL-L-LYSINE
- Nα-FMoc-Nε-Dabcyl-L-lysine technical
- A-4-[4-(Dimethylamino)phenylazo)benzoyl]-N
- A-Dabcyl-L-lysine
- A-Fmoc-L-lysine
- A-Fmoc-N
- AmbotzFAA1498
- Fmoc-Lys(Dadcyl)-OH
- Nalpha-Fmoc-Nepsilon-Dabcyl-L-lysine
- Nepsilon-4-[4-(Dimethylamino)phenylazo)benzoyl]-Nalpha-Fmoc-L-lysine
- Nα-FMoc-Nε-Dabcyl-L-lysine
- Fmoc-Lys(Dabcyl)-OH Novabiochem
- Fmoc-Ne-dimethylaminophenyldiazobenzoyl-L-lysine
- (9H-Fluoren-9-yl)MethOxy]Carbonyl Lys(Dabcyl)-OH
- Nα-Fmoc-Nε-dimethylaminophenyldiazobenzoyl-L-lysine
- FMOC-Lys(DABCYL)-OH *CAS 146998-27-8*
- Nα-Fmoc-Nε-dimethylaminophenyldiazobenzoyl-L-lysine≥ 95% (HPLC)
- N^e-4-[4-(DiMethylaMino)phenylazo]benzoyl-N^a-FMoc-L-lysine, 95%
- (2S)-6-({4-[(1E)-2-[4-(dimethylamino)phenyl]diazen-1-yl]phenyl}formamido)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid
- CS-0100601
- DA-63542
- starbld0019676
- HY-W048204
- (S,E)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-(4-((4-(dimethylamino)phenyl)diazenyl)benzamido)hexanoic acid
- FPOPWTDBGMLRNG-XIFFEERXSA-N
- 146998-27-8
- AKOS025289437
- AKOS030241545
- 1217444-54-6
- MFCD00467694
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(4-((4-(dimethylamino)phenyl)diazenyl)benzamido)hexanoic acid
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-4-[4'-(dimethylamino)phenylazo]-benzoyl-L-lysine
- N -4-[4-(Dimethylamino)phenylazo)benzoyl]-Nalpha-Fmoc-L-lysine
- F12337
- Nalpha-Fmoc-Nepsilon-Dabcyl-L-lysine, technical, >=90% (HPLC)
- DTXSID60373222
-
- MDL: MFCD00467694
- Inchi: 1S/C36H37N5O5/c1-41(2)27-20-18-26(19-21-27)40-39-25-16-14-24(15-17-25)34(42)37-22-8-7-13-33(35(43)44)38-36(45)46-23-32-30-11-5-3-9-28(30)29-10-4-6-12-31(29)32/h3-6,9-12,14-21,32-33H,7-8,13,22-23H2,1-2H3,(H,37,42)(H,38,45)(H,43,44)/b40-39+/t33-/m0/s1
- InChI Key: FPOPWTDBGMLRNG-JEFPPREJSA-N
- SMILES: O(C(N[C@H](C(=O)O)CCCCNC(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 619.27900
- Monoisotopic Mass: 619.27946930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 46
- Rotatable Bond Count: 14
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 6.6
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.26
- Melting Point: No data available
- Boiling Point: 883.3±65.0 °C at 760 mmHg
- Flash Point: 488.0±34.3 °C
- PSA: 136.18000
- LogP: 7.65530
Fmoc-Lys(Dabcyl)-OH Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:2-8°C
Fmoc-Lys(Dabcyl)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR36403-1g |
Fmoc-Lys(Dabcyl)-OH |
146998-27-8 | 98% | 1g |
£288.00 | 2025-02-20 | |
| Apollo Scientific | OR36403-5g |
Fmoc-Lys(Dabcyl)-OH |
146998-27-8 | 98% | 5g |
£1044.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F80030-5g |
Fmoc-Lys(Dabcyl)-OH |
146998-27-8 | 95% | 5g |
¥7090.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F80030-1g |
Fmoc-Lys(Dabcyl)-OH |
146998-27-8 | 95% | 1g |
¥1630.0 | 2023-09-07 | |
| TRC | F640033-100mg |
Fmoc-Lys(Dabcyl)-OH |
146998-27-8 | 100mg |
$ 374.00 | 2023-04-17 | ||
| TRC | F640033-250mg |
Fmoc-Lys(Dabcyl)-OH |
146998-27-8 | 250mg |
$ 747.00 | 2023-04-17 | ||
| abcr | AB155922-1 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-4-[4'-(dimethylamino)phenylazo]-benzoyl-L-lysine, 97%(Fmoc-L-Lys(Dabcyl)-OH); . |
146998-27-8 | 97% | 1g |
€197.00 | 2023-05-08 | |
| abcr | AB155922-5 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-4-[4'-(dimethylamino)phenylazo]-benzoyl-L-lysine, 97%(Fmoc-L-Lys(Dabcyl)-OH); . |
146998-27-8 | 97% | 5g |
€650.00 | 2023-05-08 | |
| AAPPTec | AFK135-1g |
Fmoc-Lys(Dabcyl)-OH |
146998-27-8 | 1g |
$285.00 | 2024-07-19 | ||
| AAPPTec | AFK135-5g |
Fmoc-Lys(Dabcyl)-OH |
146998-27-8 | 5g |
$970.00 | 2024-07-19 |
Fmoc-Lys(Dabcyl)-OH Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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